Cas no 942612-74-0 (11-Oxomogroside II A1)

• Product name: 11-Oxomogroside II A1
• CAS No: 942612-74-0
• MF: C₄₂H₇₀O₁₄
• MW: 798.99681520462
• CID: 4742770
• PubChem ID: 73306553

11-Oxomogroside II A1 Chemical and Physical Properties

Names and Identifiers

• 11-OXOMOGROSIDE II A1
• D84945
• 19-Norlanost-5-en-11-one, 24-[(6-O-β-D-glucopyranosyl-β-D-glucopyranosyl)oxy]-3,25-dihydroxy-9-methyl-, (3β,9β,10α,24R)-
• (3β,9β,10α,24R)-24-[(6-O-β-D-Glucopyranosyl-β-D-glucopyranosyl)oxy]-3,25-dihydroxy-9-methyl-19-norlanost-5-en-11-one (ACI)
• D
• 942612-74-0
• 7-hydroxy-1-(6-hydroxy-6-methyl-5-{[3,4,5-trihydroxy-6-({[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}methyl)oxan-2-yl]oxy}heptan-2-yl)-3a,6,6,9b,11a-pentamethyl-1H,2H,3H,3bH,4H,7H,8H,9H,9aH,11H-cyclopenta[a]phenanthren-10-one
• 11-Oxomogroside II A1

• Inchi： 1S/C42H70O14/c1-20(21-15-16-40(6)26-12-10-22-23(11-13-27(44)38(22,2)3)42(26,8)28(45)17-41(21,40)7)9-14-29(39(4,5)52)56-37-35(51)33(49)31(47)25(55-37)19-53-36-34(50)32(48)30(46)24(18-43)54-36/h10,20-21,23-27,29-37,43-44,46-52H,9,11-19H2,1-8H3/t20-,21-,23-,24-,25-,26+,27+,29-,30-,31-,32+,33+,34-,35-,36-,37+,40+,41-,42+/m1/s1
• InChI Key： DIMVUFICPPIRQD-CQSXLOEPSA-N
• SMILES： C[C@@]12CC[C@H]([C@H](C)CC[C@H](C(O)(C)C)O[C@H]3[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO[C@H]4[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O4)O3)[C@@]1(C)CC(=O)[C@]1([C@@H]3CC[C@H](O)C(C)(C)C3=CC[C@@H]21)C

Computed Properties

• Exact Mass: 798.47655690 g/mol
• Monoisotopic Mass: 798.47655690 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 56
• Rotatable Bond Count: 11
• Complexity: 1450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 13
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 236
• Molecular Weight: 799.0

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 917.8±65.0 °C(Predicted)
• pka: 12.88±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cucurbitacins